3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile

• IUPAC Name: 3-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-(2-cyanoethyl)amino]propanenitrile
• InChI: InChI=1S/C14H20N4S/c1-11-12(14(2,3)4)19-13(17-11)18(9-5-7-15)10-6-8-16/h5-6,9-10H2,1-4H3
• InChI Key: NHOBTSUJIFITRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(CCC#N)CCC#N)C(C)(C)C
• Molecular Formula: C14H20N4S
• Molecular Weight: 276.40 g/mol

Description

The compound '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile' is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazole-based molecule that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile' is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 'this compound' have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells and microorganisms. In vivo studies have shown that this compound can reduce the size of tumors in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile' in lab experiments include its high purity, stability, and low toxicity. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for the research on '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile'. These include:
1. Studying the mechanism of action of this compound in more detail to better understand its therapeutic potential.
2. Developing new synthesis methods to make this compound more accessible and cost-effective.
3. Studying the potential applications of this compound in the field of material science.
4. Investigating the potential side effects and toxicity of this compound in vivo.
5. Developing new derivatives of this compound with improved properties and efficacy.
In conclusion, 'this compound' is a synthetic compound that has shown promising results in various fields such as medicine, agriculture, and material science. Its potential applications and future directions of research make it an interesting compound for further study.

Synthesis Methods

The synthesis of '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile' involves a multistep process that starts with the reaction of 2-amino-4-methyl-5-tert-butylthiazole with acetylacetone to form 2-acetyl-4-methyl-5-tert-butylthiazole. This intermediate is then reacted with malononitrile in the presence of sodium ethoxide to form the final product.

Scientific Research Applications

The compound '3,3'-[(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)imino]dipropanenitrile' has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer and other diseases. In agriculture, it has been used as a fungicide and insecticide. In material science, it has been used as a precursor for the synthesis of various materials.